Cas no 1321613-00-6 (3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester)

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester structure
1321613-00-6 structure
Product Name:3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
CAS No:1321613-00-6
MF:C14H17BF2O4
MW:298.090191602707
MDL:MFCD17011994
CID:1092281
PubChem ID:58073088
Update Time:2025-11-05

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
    • EN300-7405369
    • C14H17BF2O4
    • 1321613-00-6
    • Z2044750614
    • MFCD17011994
    • Methyl2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic acid pinacol ester
    • AMY39842
    • WCC61300
    • SCHEMBL515152
    • DB-187732
    • Benzoic acid, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • AKOS022186948
    • AS-3251
    • methyl 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
    • MDL: MFCD17011994
    • Inchi: 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)8-6-9(16)11(10(17)7-8)12(18)19-5/h6-7H,1-5H3
    • InChI Key: DLAZQBFMFDOBGT-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)OC)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

  • Exact Mass: 298.11900
  • Monoisotopic Mass: 298.1187955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.05060

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019096391-5g
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
1321613-00-6 95%
5g
618.00 USD 2021-06-17
Chemenu
CM125837-1g
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
1321613-00-6 95%
1g
$190 2021-08-05
Chemenu
CM125837-1g
Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
1321613-00-6 95%
1g
$202 2024-08-02
AK Scientific
AMTB1152-250mg
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
1321613-00-6 98% (GC)
250mg
$49 2025-02-18
AK Scientific
AMTB1152-1g
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
1321613-00-6 98% (GC)
1g
$140 2025-02-18
AK Scientific
AMTB1152-5g
4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
1321613-00-6 98% (GC)
5g
$416 2025-02-18
TRC
D448238-250mg
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
1321613-00-6
250mg
$138.00 2023-05-18
TRC
D448238-500mg
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
1321613-00-6
500mg
$259.00 2023-05-18
TRC
D448238-1g
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
1321613-00-6
1g
$ 395.00 2022-06-05
TRC
D448238-2.5g
3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
1321613-00-6
2.5g
$ 800.00 2023-09-07

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Production Method

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk